Cas no 62782-37-0 (2-(2-Naphthyloxy)propanoyl chloride)

• Product Name: 2-(2-Naphthyloxy)propanoyl chloride
• CAS No: 62782-37-0
• MF: C₁₃H₁₁ClO₂
• MW: 234.678242921829
• MDL: MFCD11940523
• CID: 431511
• PubChem ID: 12873692
• Update Time: 2025-11-02

2-(2-Naphthyloxy)propanoyl chloride Chemical and Physical Properties

Names and Identifiers

• Propanoyl chloride, 2-(2-naphthalenyloxy)-
• 2-naphthalen-2-yloxypropanoyl chloride
• 2-(naphthalen-2-yloxy)propanoyl chloride
• MFCD11940523
• 2-(2-NAPHTHYLOXY)PROPANOYL CHLORIDE
• 2-[(Naphthalen-2-yl)oxy]propanoyl chloride
• AKOS005173227
• DTXSID60512093
• VS-04676
• SCHEMBL11406778
• 62782-37-0
• 2-(2-Naphthyloxy)propanoyl chloride

• MDL： MFCD11940523
• Inchi： 1S/C13H11ClO2/c1-9(13(14)15)16-12-7-6-10-4-2-3-5-11(10)8-12/h2-9H,1H3
• InChI Key： HAAYQLGWWSPJJD-UHFFFAOYSA-N
• SMILES： ClC(C(C)OC1C=CC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 234.04483
• Monoisotopic Mass: 234.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-(2-Naphthyloxy)propanoyl chloride

2-(2-Naphthyloxy)propanoyl Chloride: A Versatile Building Block in Medicinal Chemistry

2-(2-Naphthyloxy)propanoyl chloride is a key organochloride compound with the CAS No. 62782-37-0, widely recognized for its unique chemical structure and potential applications in pharmaceutical research. This molecule belongs to the class of propanoyl chloride derivatives, characterized by a chlorinated carboxylic acid group attached to a three-carbon chain. The 2-naphthyloxy substituent introduces aromatic functionality, enabling diverse chemical modifications and biological interactions. Recent studies have highlighted its role as a functional group precursor in the development of bioactive molecules, particularly in the context of drug delivery systems and targeted therapy.

The chemical structure of 2-(2-Naphthyloxy)propanoyl chloride consists of a propanoyl chloride moiety linked to a 2-naphthyl ring via an oxygen atom. This structural feature allows for the formation of ester linkages or <